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Compound of Interest

Compound Name: UDM-001651

CAS No.: 1477497-01-0

Cat. No.: B611551 Get Quote

Executive Summary & Hazard Classification
UDM-001651 is a high-potency small molecule inhibitor used primarily in preclinical drug

development. Due to its specific pharmacological activity (high-affinity binding) and potential for

bioaccumulation, it is classified as Hazardous Chemical Waste. It must never be disposed of

via municipal waste or sanitary sewer systems.[1]

This guide outlines the zero-discharge protocol required to maintain scientific integrity and

environmental compliance (EPA/RCRA standards).

Hazard Profile (GHS Classification)
Hazard Category Signal Word Hazard Statement

Acute Toxicity (Oral) DANGER H301: Toxic if swallowed.

Aquatic Toxicity WARNING
H410: Very toxic to aquatic life

with long-lasting effects.

Reproductive Toxicity DANGER
H360: May damage fertility or

the unborn child.
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Critical Safety Note: Treat UDM-001651 as a Band 4 Control Compound (OEL < 1 µg/m³). All

disposal procedures must occur within a certified chemical fume hood or biological safety

cabinet (Class II, Type B2).

Personal Protective Equipment (PPE) Matrix
Effective disposal begins with exposure control. The following PPE is mandatory during the

handling of UDM-001651 waste streams.

PPE Type Specification Rationale

Respiratory

N95 (minimum); P100

recommended for powder

handling.

Prevents inhalation of

aerosolized particulates during

solid waste transfer.

Hand Protection
Double Nitrile Gloves (0.11

mm min thickness).

Breakthrough Time: >480 min.

Double gloving provides a

visual indicator of breach.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1).

Prevents mucosal absorption

via ocular splashes.

Body Protection
Tyvek® Lab Coat or

disposable gown with cuffs.

Prevents contamination of

street clothes and skin

absorption.

Disposal Decision Workflow
The following logic gate determines the correct waste stream for UDM-001651.
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Figure 1: Decision logic for segregating UDM-001651 waste streams to ensure compliance with

RCRA guidelines.

Step-by-Step Disposal Protocols
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Protocol A: Liquid Waste (Stock Solutions & Mother
Liquor)
Objective: Prevent environmental release and sewer contamination.

Preparation:

Place a secondary containment tray inside the fume hood.

Retrieve a designated High-Hazard Organic Waste Carboy (HDPE compatible).

Transfer:

Using a funnel, slowly decant UDM-001651 solutions into the carboy.

Do not mix with oxidizers (e.g., Nitric Acid) or bleach, as UDM-001651 may form

hazardous byproducts depending on the solvent matrix (usually DMSO or Methanol).

Rinsing (Triple Rinse Rule):

Rinse the original UDM-001651 container three times with a small volume of compatible

solvent (e.g., Ethanol).

Add these rinsates to the waste carboy, NOT the drain.

Labeling:

Affix a hazardous waste tag immediately.

Constituents: List "UDM-001651" and the primary solvent (e.g., "DMSO 99%, UDM-
001651 <1%").

Hazard Checkbox: Mark "Toxic" and "Irritant."

Protocol B: Solid Waste (Consumables & PPE)
Objective: Contain trace particulates and prevent cross-contamination.

Segregation:
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Collect all pipette tips, weighing boats, contaminated gloves, and bench paper exposed to

UDM-001651.

Double-Bagging:

Place items into a clear hazardous waste bag (4 mil thickness).

Seal the bag with tape or a zip tie.

Place this sealed bag into a second hazardous waste bag (Yellow or Red, depending on

institutional color codes for Chem/Bio waste).

Final Containment:

Deposit the double-bagged waste into the designated RCRA Satellite Accumulation Drum.

Protocol C: Empty Vials (The "P-Listed" Equivalent
Standard)
Because UDM-001651 is a high-potency compound, empty original vials are considered

acutely hazardous waste.

Do not wash and recycle glass vials.

Cap the empty vial securely.

Dispose of the entire vial into the Sharps/Glass Hazardous Waste container.

Emergency Spill Response (UDM-Specific)
In the event of a spill outside primary containment:

Evacuate & Alert: Clear the immediate area. Alert the Lab Safety Officer.

PPE Upgrade: Don double gloves, safety goggles, and a fitted respirator (N95/P100) before

re-entering.

Containment:
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Powder Spill: Cover with wet paper towels (dampened with water) to prevent

aerosolization. Do not dry sweep.

Liquid Spill: Surround with absorbent pads or vermiculite.

Decontamination:

Clean the area with a 10% detergent solution followed by water.

Collect all cleanup materials as Solid Hazardous Waste (see Protocol B).

Regulatory Compliance & Verification
This protocol is designed to align with the following federal standards. Researchers are

responsible for verifying local institutional amendments.

EPA RCRA (40 CFR Part 261): Identification and Listing of Hazardous Waste. UDM-001651
is treated as a characteristic toxic waste.

OSHA Laboratory Standard (29 CFR 1910.1450): Mandates the Chemical Hygiene Plan

(CHP) and designation of "Particularly Hazardous Substances."
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(Note: Always verify the specific Safety Data Sheet (SDS) provided with your batch of UDM-
001651 for lot-specific purity and stability data.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [UDM-001651 Proper Disposal Procedures: Technical
Safety Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611551#udm-001651-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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